Cas no 62222-99-5 (1-Cyclohexene-1-methanol, 5-(1,1-dimethylethyl)-)

• Product Name: 1-Cyclohexene-1-methanol, 5-(1,1-dimethylethyl)-
• CAS No: 62222-99-5
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 453757
• PubChem ID: 13110453
• Update Time: 2025-04-19

1-Cyclohexene-1-methanol, 5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-methanol, 5-(1,1-dimethylethyl)-
• (5-tert-butylcyclohexen-1-yl)methanol
• 62222-99-5
• (5-tert-Butylcyclohex-1-en-1-yl)methanol
• DTXSID90518523

• Inchi： 1S/C11H20O/c1-11(2,3)10-6-4-5-9(7-10)8-12/h5,10,12H,4,6-8H2,1-3H3
• InChI Key： OXDGVJLNVLLJOI-UHFFFAOYSA-N
• SMILES： OCC1=CCCC(C1)C(C)(C)C

Computed Properties

• Exact Mass: 168.1515
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids